Cas no 1807085-34-2 (3-Chloro-5-(difluoromethyl)-2-nitropyridine-6-carboxylic acid)

• Product Name: 3-Chloro-5-(difluoromethyl)-2-nitropyridine-6-carboxylic acid
• CAS No: 1807085-34-2
• MF: C₇H₃ClF₂N₂O₄
• MW: 252.559527635574
• CID: 4870011
• Update Time: 2025-09-27

3-Chloro-5-(difluoromethyl)-2-nitropyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(difluoromethyl)-2-nitropyridine-6-carboxylic acid

• Inchi： 1S/C7H3ClF2N2O4/c8-3-1-2(5(9)10)4(7(13)14)11-6(3)12(15)16/h1,5H,(H,13,14)
• InChI Key： AAAYFENPTFEBLL-UHFFFAOYSA-N
• SMILES： ClC1=C([N+](=O)[O-])N=C(C(=O)O)C(C(F)F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 2.1
• Topological Polar Surface Area: 96

Additional information on 3-Chloro-5-(difluoromethyl)-2-nitropyridine-6-carboxylic acid

Introduction to 3-Chloro-5-(difluoromethyl)-2-nitropyridine-6-carboxylic Acid (CAS No. 1807085-34-2)

3-Chloro-5-(difluoromethyl)-2-nitropyridine-6-carboxylic acid, with the CAS number 1807085-34-2, is a significant compound in the realm of chemical and pharmaceutical research. This compound belongs to the class of nitropyridines, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a chloro substituent at the 3-position and a difluoromethyl group at the 5-position, along with a nitro group at the 2-position and a carboxylic acid moiety at the 6-position, contribute to its unique chemical properties and reactivity.

The synthesis and characterization of 3-Chloro-5-(difluoromethyl)-2-nitropyridine-6-carboxylic acid have been extensively studied in recent years. The introduction of fluorine atoms into the molecular structure is particularly noteworthy, as fluorine-containing compounds often exhibit enhanced metabolic stability and bioavailability. This characteristic makes such compounds highly attractive for pharmaceutical applications, where these properties can translate into improved drug efficacy and reduced side effects.

In the context of modern drug discovery, nitropyridines have emerged as a versatile scaffold for developing novel therapeutic agents. The nitro group, in particular, can be readily reduced to an amine, allowing for further functionalization and diversification of the molecular structure. This reactivity has been exploited in various synthetic strategies to generate derivatives with tailored biological activities. For instance, studies have shown that nitropyridines can interact with biological targets such as enzymes and receptors, leading to inhibitory or modulatory effects.

The carboxylic acid functionality at the 6-position of 3-Chloro-5-(difluoromethyl)-2-nitropyridine-6-carboxylic acid provides an additional site for chemical modification. This group can be used to form esters, amides, or other derivatives, further expanding the compound's utility in medicinal chemistry. Such modifications are often employed to improve solubility, pharmacokinetics, or binding affinity to biological targets.

Recent advancements in computational chemistry have also played a crucial role in understanding the behavior of this compound. Molecular modeling studies have been conducted to predict how 3-Chloro-5-(difluoromethyl)-2-nitropyridine-6-carboxylic acid interacts with potential biological targets. These studies have provided valuable insights into its binding mode and have guided the design of more effective derivatives.

The impact of fluorine substitution on the electronic properties of nitropyridines has been another area of intense research. Fluorine atoms are known to be electron-withdrawing through both inductive and resonance effects, which can influence the reactivity and stability of the molecule. In 3-Chloro-5-(difluoromethyl)-2-nitropyridine-6-carboxylic acid, the presence of two fluorine atoms at the 5-position is expected to enhance these effects, potentially leading to unique chemical behavior compared to its unsubstituted counterparts.

Moreover, the combination of chloro and nitro substituents can influence the electronic distribution within the molecule, affecting its reactivity towards various chemical transformations. For example, electrophilic aromatic substitution reactions may be facilitated by the presence of these groups, allowing for further functionalization at other positions on the pyridine ring.

In summary, 3-Chloro-5-(difluoromethyl)-2-nitropyridine-6-carboxylic acid (CAS No. 1807085-34-2) represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. The presence of chloro, difluoromethyl, nitro, and carboxylic acid groups provides multiple sites for chemical modification and functionalization, making it a valuable scaffold for developing novel therapeutic agents.

The ongoing research in this area continues to uncover new applications and derivatives of this compound. As our understanding of its chemical properties and biological interactions grows, so too does its potential as a building block for innovative drug development. The integration of computational methods with experimental techniques has further accelerated progress in this field, ensuring that compounds like 3-Chloro-5-(difluoromethyl)-2-nitropyridine-6-carboxylic acid will remain at the forefront of pharmaceutical research for years to come.